Cas no 119713-64-3 (Benzenamine, 2-methyl-N,N-bis(4-methylphenyl)-)

• Product Name: Benzenamine, 2-methyl-N,N-bis(4-methylphenyl)-
• CAS No: 119713-64-3
• MF: C₂₁H₂₁N
• MW: 287.398145437241
• CID: 1209339
• PubChem ID: 15702186
• Update Time: 2025-04-20

Benzenamine, 2-methyl-N,N-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-N,N-bis(4-methylphenyl)-
• 2-methyl-N,N-bis(4-methylphenyl)aniline
• DTXSID90577054
• SCHEMBL9724236
• 119713-64-3
• bis(4-methyl-phenyl)aminyl toluene

• Inchi： 1S/C21H21N/c1-16-8-12-19(13-9-16)22(20-14-10-17(2)11-15-20)21-7-5-4-6-18(21)3/h4-15H,1-3H3
• InChI Key： WLOCXUHLQRPJDM-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 287.167399674g/mol
• Monoisotopic Mass: 287.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 3.2Ų